Cas no 71759-87-0 (4-Iodo-1-methyl-1H-imidazole)

• Product Name: 4-Iodo-1-methyl-1H-imidazole
• CAS No: 71759-87-0
• MF: C₄H₅IN₂
• MW: 208.000372648239
• MDL: MFCD01632214
• CID: 59258
• PubChem ID: 2773463
• Update Time: 2025-06-14

4-Iodo-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-methyl-1H-Imidazole
• 4-Iodo-1-methylimidazole
• 1-Methyl-4-iodoimidazole
• 4-iodo-1-methyl-imidazole
• 1H-Imidazole, 4-iodo-1-methyl-
• PubChem8046
• 4-Iodo-I-methyl-1H-imidazole
• 1-Methyl-4-iodo-1H-imidazole
• 4-iodo-1-methyl-1-H-imidazole
• HUQSHNLGOKQVHA-UHFFFAOYSA-
• HUQSHNLGOKQVHA-UHFFFAOYSA-N
• STL556014
• BBL102215
• RP04643
• VI10147
• PB23238
• SY008
• AM804272
• AC-4601
• DTXSID80378476
• SY008696
• CS-W003987
• EN300-204963
• MFCD01632214
• 71759-87-0
• AKOS015906527
• SCHEMBL84075
• J-515543
• InChI=1/C4H5IN2/c1-7-2-4(5)6-3-7/h2-3H,1H3
• FT-0641364
• A837316
• PS-3336
• DB-055567
• 1-Methyl-4-iodoimidazole; 4-Iodo-1-methyl-1H-imidazole;
• 4-Iodo-1-methyl-1H-imidazole

• MDL： MFCD01632214
• Inchi： 1S/C4H5IN2/c1-7-2-4(5)6-3-7/h2-3H,1H3
• InChI Key： HUQSHNLGOKQVHA-UHFFFAOYSA-N
• SMILES： IC1=CN(C=N1)C

Computed Properties

• Exact Mass: 207.95000
• Monoisotopic Mass: 207.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 0.7

Experimental Properties

• Density: 2.07
• Melting Point: 51-54°C
• Boiling Point: 299°C at 760 mmHg
• Flash Point: 134.6℃
• PSA: 17.82000
• LogP: 1.02470

4-Iodo-1-methyl-1H-imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Additional information on 4-Iodo-1-methyl-1H-imidazole

Recent Advances in the Application of 4-Iodo-1-methyl-1H-imidazole (CAS: 71759-87-0) in Chemical Biology and Pharmaceutical Research

4-Iodo-1-methyl-1H-imidazole (CAS: 71759-87-0) is a halogenated heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a valuable building block in the synthesis of various biologically active molecules. Recent studies have explored its potential in drug discovery, medicinal chemistry, and as a precursor for radiolabeling agents, highlighting its importance in the development of novel therapeutic strategies.

One of the most notable applications of 4-Iodo-1-methyl-1H-imidazole is its role in the synthesis of targeted kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized the iodine moiety in this compound to facilitate cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Iodo-1-methyl-1H-imidazole in the development of potent and selective inhibitors for tyrosine kinases, which showed promising antitumor activity in preclinical models.

In addition to its applications in kinase inhibitor development, 4-Iodo-1-methyl-1H-imidazole has been employed in the field of radiopharmaceuticals. The iodine atom in the compound can be replaced with radioactive isotopes such as iodine-125 or iodine-131, making it a valuable precursor for the synthesis of radiolabeled probes. These probes are used in positron emission tomography (PET) imaging and targeted radiotherapy. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful use of a radiolabeled derivative of 4-Iodo-1-methyl-1H-imidazole for the imaging of tumor hypoxia, providing a non-invasive method to monitor tumor microenvironment dynamics.

The compound's utility extends to the field of agrochemicals as well. Researchers have explored its incorporation into novel fungicides and herbicides, leveraging its heterocyclic core to enhance binding affinity to target enzymes. A 2022 study in the Journal of Agricultural and Food Chemistry highlighted the efficacy of 4-Iodo-1-methyl-1H-imidazole derivatives in controlling fungal pathogens, offering a potential solution to the growing issue of pesticide resistance.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Iodo-1-methyl-1H-imidazole. Recent advancements in catalytic methodologies, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency of its production. However, further optimization is needed to reduce costs and environmental impact. Ongoing research aims to address these limitations, with a focus on green chemistry principles and sustainable synthesis routes.

In conclusion, 4-Iodo-1-methyl-1H-imidazole (CAS: 71759-87-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, radiopharmaceuticals, and agrochemicals, underscoring its broad utility. As research continues to uncover new uses and refine synthesis methods, this compound is poised to play an increasingly important role in the development of innovative therapeutic and diagnostic tools.